Cas no 140667-03-4 (1,2,4-Benzenetricarbonitrile, 5-pentyl-)

• Product Name: 1,2,4-Benzenetricarbonitrile, 5-pentyl-
• CAS No: 140667-03-4
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• CID: 1295843
• Update Time: 2024-08-03

1,2,4-Benzenetricarbonitrile, 5-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetricarbonitrile, 5-pentyl-

• Inchi： 1S/C14H13N3/c1-2-3-4-5-11-6-13(9-16)14(10-17)7-12(11)8-15/h6-7H,2-5H2,1H3
• InChI Key： AEOXRFPHCDTOFX-UHFFFAOYSA-N
• SMILES： C1(C#N)=CC(CCCCC)=C(C#N)C=C1C#N

Computed Properties

• Exact Mass: 223.11109

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 398.5±42.0 °C(Predicted)
• PSA: 71.37